Cas no 2007369-17-5 (1-(3-fluorophenyl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(3-fluorophenyl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2007369-17-5
• MF: C₁₀H₁₀ClFO₂S
• MW: 248.701604366302
• CID: 5962774
• PubChem ID: 165495716
• Update Time: 2025-10-29

1-(3-fluorophenyl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)methylcyclopropane-1-sulfonyl chloride
• 1-[(3-fluorophenyl)methyl]cyclopropane-1-sulfonyl chloride
• EN300-1143082
• 2007369-17-5

• Inchi： 1S/C10H10ClFO2S/c11-15(13,14)10(4-5-10)7-8-2-1-3-9(12)6-8/h1-3,6H,4-5,7H2
• InChI Key： BIXTVYBCSDMBPJ-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2C=CC=C(C=2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 248.0074066g/mol
• Monoisotopic Mass: 248.0074066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(3-fluorophenyl)methylcyclopropane-1-sulfonyl chloride

Recent Advances in the Application of 1-(3-Fluorophenyl)methylcyclopropane-1-sulfonyl Chloride (CAS: 2007369-17-5) in Chemical Biology and Pharmaceutical Research

The compound 1-(3-fluorophenyl)methylcyclopropane-1-sulfonyl chloride (CAS: 2007369-17-5) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This fluorinated sulfonyl chloride derivative has attracted significant attention due to its unique structural features that combine a cyclopropane ring with a reactive sulfonyl chloride group and a fluorinated aromatic moiety. Recent studies have demonstrated its utility as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of covalent inhibitors and probe molecules for target identification.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the application of this compound in the development of selective kinase inhibitors. Researchers utilized 1-(3-fluorophenyl)methylcyclopropane-1-sulfonyl chloride as a key intermediate to synthesize a series of covalent inhibitors targeting Bruton's tyrosine kinase (BTK). The incorporation of the cyclopropane ring was found to significantly improve metabolic stability while maintaining target engagement, with several derivatives showing promising preclinical results in autoimmune disease models.

In chemical biology applications, a recent Nature Chemical Biology publication (2024) reported the use of this compound as a reactive handle for activity-based protein profiling (ABPP). The fluorophenyl group provided optimal hydrophobicity for membrane permeability, while the sulfonyl chloride group enabled efficient labeling of serine hydrolases in live cells. This approach allowed researchers to map enzyme activity in complex biological systems with unprecedented resolution, opening new avenues for target discovery in neurodegenerative diseases.

The synthetic utility of 2007369-17-5 has been further expanded by developments in continuous flow chemistry. A 2023 ACS Catalysis paper described an innovative continuous flow protocol for the safe and scalable production of this sulfonyl chloride derivative, addressing previous challenges associated with its instability. This technological advancement has enabled broader access to the compound for pharmaceutical research applications.

Recent structure-activity relationship (SAR) studies have revealed that the combination of the cyclopropane ring and fluorine substitution in this scaffold contributes to enhanced binding affinity and selectivity in protein-ligand interactions. Computational modeling studies published in Journal of Chemical Information and Modeling (2024) suggest that the unique three-dimensional geometry of the molecule allows for optimal vectoring of the sulfonyl chloride warhead toward nucleophilic residues in target proteins.

Looking forward, the pharmaceutical industry is showing increasing interest in this compound as evidenced by several recent patent applications (2023-2024) covering its use in PROTAC (proteolysis targeting chimera) development and as a building block for radiopharmaceuticals. The fluorine atom presents opportunities for ¹⁸F labeling, making it particularly valuable for PET imaging probe development.

While the current research landscape demonstrates significant promise for 1-(3-fluorophenyl)methylcyclopropane-1-sulfonyl chloride, challenges remain in optimizing its reactivity profile and further expanding its applications. Ongoing studies are investigating modified derivatives with tuned electrophilicity to achieve greater target selectivity. The compound continues to serve as an important tool in the medicinal chemist's repertoire, bridging the gap between traditional small molecule drug discovery and modern chemical biology approaches.